4,7-Dimethoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole

• IUPAC Name: 4,7-dimethoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole
• InChI: InChI=1S/C19H21N3O2S/c1-23-15-8-9-16(24-2)18-17(15)20-19(25-18)22-12-10-21(11-13-22)14-6-4-3-5-7-14/h3-9H,10-13H2,1-2H3
• InChI Key: PFIDCHSABKJHOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C19H21N3O2S
• Molecular Weight: 355.5 g/mol

Description

4,7-Dimethoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole, also known as ANSTO-48, is a chemical compound that has been extensively studied for its potential use in medicinal applications. Additionally, we will explore the current scientific research applications of ANSTO-48 and list possible future directions for further research.

Scientific Research Applications

Synthesis and Anti-Cancer Activity

A significant body of research has been dedicated to synthesizing benzothiazole derivatives and evaluating their anti-cancer activities. For instance, Abdelgawad et al. (2013) synthesized a series of benzothiazoles and benzoxazoles, revealing potent antitumor activity against human breast cancer cell lines MCF-7 and MDA-231. N-methyl piperazinyl substituted derivatives displayed notable inhibitory activity, supporting their promise in therapeutic strategies for cancer where high concentrations of chemotherapeutic agents are a major limitation (Abdelgawad, Belal, Omar, Hegazy, & Rateb, 2013).

Antimicrobial Activity

Beyond their anticancer potential, benzothiazole derivatives have shown promising antimicrobial properties. Abbas et al. (2014) conducted a study where benzothiazoles were synthesized and screened for antimicrobial activity, indicating their efficacy as antimicrobial agents. This research underscores the versatility of benzothiazoles in medical applications, extending their use beyond oncology (Abbas, Salem, Kassem, El-Moez, & Elkady, 2014).

Antileukemic Agents

Another avenue of research has focused on the synthesis of benzothiazole derivatives as antileukemic agents. Prasanna et al. (2010) developed a series of novel 4,5,6,7-tetrahydrobenzo[d]thiazole derivatives and evaluated their efficacy as antileukemic agents in human leukemia cells, K562 and Reh. This study emphasizes the potential of benzothiazoles in treating leukemia, further diversifying their therapeutic applications (Prasanna, Kavitha, Raghava, Vinaya, Ranganatha, Raghavan, & Rangappa, 2010).

Fluorescent Probes for Sensing

Research by Tanaka et al. (2001) explored the use of benzothiazole and benzoxazole derivatives as fluorescent probes for sensing pH and metal cations. Their work demonstrates the chemical versatility of benzothiazoles, enabling their application in biochemical sensing and imaging, which can be critical in various diagnostic procedures (Tanaka, Kumagai, Aoki, Deguchi, & Iwata, 2001).